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Compound of Interest

Compound Name: Acryloyl chloride

Cat. No.: B146887

Acryloyl Chloride: Technical Support Center

This guide provides essential safety information, troubleshooting advice, and emergency
procedures for the handling and storage of acryloyl chloride in a research and development
environment.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with acryloyl chloride?

Al: Acryloyl chloride is a highly hazardous substance. It is a flammable liquid and vapor,
corrosive, and causes severe skin burns and eye damage.[1][2][3] It is fatal if inhaled and
harmful if swallowed.[2][3][4] A critical hazard is its violent reaction with water, which produces
toxic gases.[4][5][6€] It is also sensitive to light and can polymerize upon exposure to oxygen.[2]

[51[7]
Q2: What are the signs of exposure to acryloyl chloride?

A2: Exposure can lead to immediate and severe irritation of the skin, eyes, mucous
membranes, and respiratory tract.[7][8] Common symptoms include a burning sensation,
coughing, wheezing, shortness of breath, and tearing of the eyes (lacrimation).[7][9] More
severe exposures can result in pulmonary edema, headache, dizziness, and weakness.[7] One
reported incident of accidental exposure led to a blackout, nose bleeding, and stomach ulcers,
highlighting effects not always listed in safety data sheets.[10]

Q3: What should I do if | smell acryloyl chloride in the lab?
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A3: Acryloyl chloride has a pungent, acrid odor. If you detect its smell, it indicates a potential
leak or spill. You should immediately evacuate the area and notify your lab supervisor or safety
officer. Do not attempt to clean it up unless you are trained and equipped to handle hazardous
material spills.

Q4: My acryloyl chloride has turned a yellowish color. Is it still safe to use?

A4: A change in color may indicate impurity or polymerization, which can be hazardous. It is
recommended to consult with your institution's chemical safety officer before using discolored
acryloyl chloride. Proper disposal may be required.

Q5: Can | store acryloyl chloride in a standard laboratory refrigerator?

A5: Acryloyl chloride should be stored in a refrigerator, but it must be a unit specifically
designed for the storage of flammable materials (explosion-proof).[11] Storage in a standard
refrigerator can lead to the ignition of flammable vapors by internal light or thermostat sparks.

Troubleshooting Guides

Issue: A small spill of acryloyl chloride has occurred in the fume hood.
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Step Action

Ensure Personal Safety: Confirm you are
wearing the appropriate Personal Protective
Equipment (PPE), including chemical-resistant
gloves, safety goggles, a face shield, and a lab
coat. A respirator may be necessary depending

on the spill size and ventilation.

Contain the Spill: Use an inert absorbent
material like dry lime, sand, or soda ash to cover
the spill.[11] Do NOT use water or combustible

materials like paper towels.[11]

Neutralize and Collect: Once absorbed, carefully
collect the material using non-sparking tools and
place it in a designated, labeled hazardous

waste container.[1][11]

Decontaminate the Area: Wipe down the spill
area with a suitable solvent (consult your

4 institution's safety protocols) and then wash with
soap and water. Ensure the area is well-

ventilated during and after the cleanup.[11]

Dispose of Waste: Dispose of the hazardous
waste and any contaminated PPE according to
your institution's and local environmental

regulations.[11]

Issue: A container of acryloyl chloride has been left out at room temperature.
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Step Action

Assess the Situation: Do not handle the

1 container if it appears to be bulging or shows

signs of pressure buildup.

Cool the Container: If safe to do so, carefully

move the container to a cool, well-ventilated

area, such as a chemical fume hood. You can

use a secondary container for transport.

Refrigerate: Once the container has cooled,

store it in a designated flammable-safe

refrigerator at the recommended temperature of

2-8 °C.[2][5][12]

Monitor for Instability: Check the container

periodically for any signs of degradation or

pressure changes. If you have any concerns,

contact your chemical safety officer.

Quantitative Data Summary

Parameter Value Source(s)
Storage Temperature 2-8°C [21[5][12]
Flash Point -4°Cto 16 °C [1]14]1[12]
Boiling Point 72-76°C

Vapor Density 3.63 (Air=1) [12]

Water Reactivity Reacts violently [41[5][6]
Permissible Exposure Limits Not established by OSHA, [1][11]

ACGIH, or NIOSH

Experimental Protocols
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Protocol 1: Emergency First Aid for Acryloyl Chloride
EXxposure

1. Inhalation: 1.1. Immediately move the affected person to fresh air.[8] 1.2. If the person is not
breathing, begin artificial respiration. Do not use the mouth-to-mouth method.[4][10] 1.3. Seek
immediate medical attention.[4]

2. Skin Contact: 2.1. Immediately remove all contaminated clothing.[5][11] 2.2. Flush the
affected skin with large amounts of water for at least 15 minutes.[1][10][11] 2.3. Wash the area
with soap and water.[11] 2.4. Seek immediate medical attention.[1]

3. Eye Contact: 3.1. Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][11] 3.2. Remove contact lenses if present
and easy to do so. 3.3. Seek immediate medical attention.[1]

4. Ingestion: 4.1. Do NOT induce vomiting.[1][5] 4.2. If the person is conscious and alert, rinse
their mouth with water and have them drink 2-4 cupfuls of milk or water.[1] 4.3. Never give
anything by mouth to an unconscious person.[5] 4.4. Seek immediate medical attention.[1]

Protocol 2: Standard Spill Clean-up Procedure

1. Evacuation and Notification: 1.1. Evacuate all non-essential personnel from the spill area.
[11] 1.2. Notify the laboratory supervisor and the institution's emergency response team.

2. Control of Ignition Sources: 2.1. Remove all sources of ignition from the area, including open
flames, sparks, and hot surfaces.[1][11] 2.2. Use only non-sparking tools and explosion-proof
equipment for the cleanup.[1][4][11]

3. Spill Containment and Cleanup: 3.1. Ensure adequate ventilation. 3.2. Wear the appropriate
personal protective equipment (PPE), including respiratory protection. 3.3. Cover the spill with
an inert, non-combustible absorbent material such as dry lime, sand, or soda ash.[11] 3.4.
Carefully collect the absorbed material into a suitable, labeled container for hazardous waste.
[4][11]

4. Post-Cleanup: 4.1. Ventilate the area to disperse any remaining vapors.[11] 4.2. Clean the
spill area thoroughly. 4.3. Dispose of all contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[11]
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Caption: Workflow for a safe response to an acryloyl chloride spill.
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Caption: Personal Protective Equipment (PPE) selection for acryloyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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